Cas no 60160-68-1 (Benzonitrile, 2-hydrazino-5-nitro-)

• Product Name: Benzonitrile, 2-hydrazino-5-nitro-
• CAS No: 60160-68-1
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 498946
• Update Time: 2026-04-29

Benzonitrile, 2-hydrazino-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-hydrazino-5-nitro-
• 2-Hydrazino-5-nitrobenzonitrile

• Inchi： InChI=1S/C7H6N4O2/c8-4-5-3-6(11(12)13)1-2-7(5)10-9/h1-3,10H,9H2
• InChI Key： XEJPKACEMFWECC-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C#N)C(=C1)NN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.04918
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 104.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzonitrile, 2-hydrazino-5-nitro-

Benzonitrile, 2-Hydrazino-5-Nitro: A Comprehensive Overview

Benzonitrile, 2-hydrazino-5-nitro, also known by its CAS number 60160-68-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzonitrile core with hydrazino and nitro substituents at specific positions. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The molecular structure of benzonitrile, 2-hydrazino-5-nitro consists of a benzene ring with a cyano group (-CN) attached at the para position relative to the nitro group (-NO₂). The hydrazine group (-NHNH₂) is located at the meta position relative to the cyano group. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, leading to interesting electronic and reactivity properties.

Recent studies have highlighted the potential of benzonitrile, 2-hydrazino-5-nitro in the development of advanced materials, particularly in the area of coordination polymers and metal-organic frameworks (MOFs). The hydrazine group serves as a versatile ligand, enabling the formation of stable metal complexes with a wide range of transition metals. These complexes have shown promise in applications such as gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, benzonitrile, 2-hydrazino-5-nitro has also been explored for its potential in medicinal chemistry. The compound's ability to form hydrogen bonds and its aromaticity make it an attractive candidate for drug design. Recent research has focused on its potential as a lead compound for anti-cancer agents, where its ability to target specific enzymes or proteins has been investigated.

The synthesis of benzonitrile, 2-hydrazino-5-nitro typically involves multi-step organic reactions. One common approach involves the nitration of benzonitrile followed by hydrazination at specific positions. The exact conditions and reagents used can significantly influence the yield and purity of the final product. Optimization of these reaction conditions remains an active area of research to improve scalability and cost-effectiveness.

From an environmental perspective, understanding the degradation pathways and toxicity profile of benzonitrile, 2-hydrazino-5-nitro is crucial for its safe handling and application. Recent studies have examined its biodegradation under various environmental conditions, providing insights into its persistence in natural systems. These findings are essential for regulatory compliance and risk assessment.

In conclusion, benzonitrile, 2-hydrazino-5-nitro (CAS No: 60160-68-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in materials science, medicinal chemistry, and organic synthesis. As research continues to uncover new potential uses and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.